Cas no 66777-85-3 (Benzothiazole, 2-[(2-methylpropyl)thio]-6-nitro-)

• Product Name: Benzothiazole, 2-[(2-methylpropyl)thio]-6-nitro-
• CAS No: 66777-85-3
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 395814
• PubChem ID: 71374982
• Update Time: 2025-04-19

Benzothiazole, 2-[(2-methylpropyl)thio]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(2-methylpropyl)thio]-6-nitro-
• 2-(2-methylpropylsulfanyl)-6-nitro-1,3-benzothiazole
• 2-[(2-Methylpropyl)sulfanyl]-6-nitro-1,3-benzothiazole
• DTXSID90797735
• 66777-85-3

• Inchi： 1S/C11H12N2O2S2/c1-7(2)6-16-11-12-9-4-3-8(13(14)15)5-10(9)17-11/h3-5,7H,6H2,1-2H3
• InChI Key： GFRJOQXLNASTRR-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])CC(C)C

Computed Properties

• Exact Mass: 268.03416
• Monoisotopic Mass: 268.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 56.03